Cas no 69872-14-6 (1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate)
69872-14-6 structure
Product Name:1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate
CAS No:69872-14-6
MF:C12H13BrN2O6
MW:361.145422697067
MDL:MFCD20484375
CID:2855477
PubChem ID:12510053
Update Time:2025-04-21
1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate Chemical and Physical Properties
Names and Identifiers
-
- (3-bromo-5-nitro-pyridin-4-yl)-malonic acid diethyl ester
- DIETHYL-2-(3-BROMO-5-NITROPYRIDIN-4-YL)MALONATE;
- 1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate
- diethyl (3-bromo-5-nitro-4-pyridyl)malonate
- diethyl (3-bromo-5-nitropyridin-4-yl)malonate
- Diethyl-2-(3-bromo-5-nitropyridin-4-yl)malonate
- diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate
- F1916-6988
- E91956
- Diethyl 2-(3-bromo-5-nitropyridin-4-yl)malonate
- MFCD20484375
- CS-0192902
- Propanedioic acid, (3-bromo-5-nitro-4-pyridinyl)-, diethyl ester
- SCHEMBL952570
- 69872-14-6
- AKOS040854101
-
- MDL： MFCD20484375
- Inchi： 1S/C12H13BrN2O6/c1-3-20-11(16)10(12(17)21-4-2)9-7(13)5-14-6-8(9)15(18)19/h5-6,10H,3-4H2,1-2H3
- InChI Key： LMWVBTQJHJCLNC-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(=C1C(C(=O)OCC)C(=O)OCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 359.99600
- Monoisotopic Mass: 359.99570Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 111Ų
Experimental Properties
- PSA: 111.31000
- LogP: 2.48530
1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB559156-5 g |
Diethyl (3-bromo-5-nitropyridin-4-yl)malonate; . |
69872-14-6 | 5g |
€232.90 | 2023-04-13 | ||
| abcr | AB559156-5g |
Diethyl (3-bromo-5-nitropyridin-4-yl)malonate; . |
69872-14-6 | 5g |
€232.90 | 2023-08-31 | ||
| Life Chemicals | F1916-6988-2μmol |
1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate |
69872-14-6 | 90%+ | 2μl |
$57.0 | 2023-04-20 | |
| Life Chemicals | F1916-6988-5μmol |
1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate |
69872-14-6 | 90%+ | 5μl |
$63.0 | 2023-04-20 | |
| Life Chemicals | F1916-6988-10μmol |
1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate |
69872-14-6 | 90%+ | 10μl |
$69.0 | 2023-04-20 | |
| Life Chemicals | F1916-6988-20μmol |
1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate |
69872-14-6 | 90%+ | 20μl |
$79.0 | 2023-04-20 | |
| Life Chemicals | F1916-6988-1mg |
1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate |
69872-14-6 | 90%+ | 1mg |
$54.0 | 2023-04-20 | |
| Life Chemicals | F1916-6988-2mg |
1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate |
69872-14-6 | 90%+ | 2mg |
$59.0 | 2023-04-20 | |
| Life Chemicals | F1916-6988-3mg |
1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate |
69872-14-6 | 90%+ | 3mg |
$63.0 | 2023-04-20 | |
| Life Chemicals | F1916-6988-4mg |
1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate |
69872-14-6 | 90%+ | 4mg |
$66.0 | 2023-04-20 |
1,3-diethyl 2-(3-bromo-5-nitropyridin-4-yl)propanedioate Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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